Cas no 2199134-80-8 (2-[(oxan-2-yl)methoxy]-1,3-thiazole)

2-[(Oxan-2-yl)methoxy]-1,3-thiazole is a heterocyclic compound featuring a thiazole core functionalized with a tetrahydropyranylmethoxy substituent. This structural motif imparts unique reactivity and stability, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the oxane (tetrahydropyran) ring enhances solubility and modulates steric and electronic properties, facilitating selective transformations. Its thiazole moiety is known for contributing to biological activity, often exploited in medicinal chemistry. The compound’s well-defined reactivity profile and compatibility with diverse reaction conditions make it a versatile building block for constructing complex molecular architectures. Suitable for controlled functionalization, it is commonly employed in targeted synthetic applications.
2-[(oxan-2-yl)methoxy]-1,3-thiazole structure
2199134-80-8 structure
Product Name:2-[(oxan-2-yl)methoxy]-1,3-thiazole
CAS No:2199134-80-8
MF:C9H13NO2S
MW:199.27002120018
CID:5325135
Update Time:2025-10-29

2-[(oxan-2-yl)methoxy]-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • Thiazole, 2-[(tetrahydro-2H-pyran-2-yl)methoxy]-
    • 2-[(oxan-2-yl)methoxy]-1,3-thiazole
    • Inchi: 1S/C9H13NO2S/c1-2-5-11-8(3-1)7-12-9-10-4-6-13-9/h4,6,8H,1-3,5,7H2
    • InChI Key: QZTHRAJBVIIWSR-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1OCC1OCCCC1

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Additional information on 2-[(oxan-2-yl)methoxy]-1,3-thiazole

2-[(oxan-2-yl)methoxy]-1,3-thiazole

2-[(oxan-2-yl)methoxy]-1,3-thiazole (CAS No. 2199134-80-8) is a versatile organic compound with a unique structure that combines a thiazole ring with an oxane-derived substituent. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, is known for its stability and reactivity, making it a valuable component in many chemical reactions. The oxane group, on the other hand, introduces additional functionality, enhancing the compound's versatility.

The synthesis of 2-[(oxan-2-yl)methoxy]-1,3-thiazole involves a combination of nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product. These developments have made it easier to scale up production for industrial applications.

One of the most promising applications of 2-[(oxan-2-yl)methoxy]-1,3-thiazole is in the field of drug discovery. The compound's ability to act as a scaffold for bioactive molecules has led to its exploration as a potential lead compound for anti-inflammatory and anticancer agents. Studies have shown that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. Furthermore, its thiazole ring is known to interact with various biological targets, making it a valuable tool in medicinal chemistry.

In addition to its pharmaceutical applications, 2-[(oxan-2-yl)methoxy]-1,3-thiazole has also found use in agrochemicals. Its ability to modulate plant growth and development has been explored in recent research. For example, certain derivatives have been shown to enhance crop resilience against environmental stressors such as drought and salinity. This makes the compound a potential candidate for developing eco-friendly pesticides and growth regulators.

The material science community has also taken interest in 2-[(oxan-2-yl)methoxy]-1,3-thiazole due to its unique electronic properties. The compound's ability to act as a building block for advanced materials such as conductive polymers and sensors has been demonstrated in several studies. Its incorporation into polymer matrices has shown promising results in improving the mechanical and electrical properties of these materials.

Recent research has also focused on the green chemistry aspects of 2-[(oxan-2-yl)methoxy]-1,3-thiazole synthesis. Efforts are being made to develop environmentally friendly methods that minimize waste and reduce energy consumption. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining high yields.

In conclusion, 2-[(oxan-2-yl)methoxy]-1,3-thiazole (CAS No. 2199134-80-8) is a multifaceted compound with a wide range of applications across various industries. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. With ongoing advancements in synthesis techniques and application development, this compound is poised to play an increasingly important role in both academic research and industrial innovation.

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